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Compound of Interest

Compound Name: MI-888 free base

CAS No.: 1303607-59-1

Cat. No.: B609029

Get Quote

🚨 CRITICAL SAFETY & DISAMBIGUATION ALERT
STOP AND VERIFY: This guide refers exclusively to MI-888 (MDM2 Inhibitor), a potent

antineoplastic research compound (Spiro-oxindole derivative).

DO NOT confuse this with DOWSIL™ 888, which is a silicone joint sealant.

Hazard Class: High Potency Active Pharmaceutical Ingredient (HPAPI). Treat as a

cytotoxic/teratogenic agent.

Scientific Context: Why "Free Base" Matters
To ensure safety, we must understand the physicochemical properties driving these protocols.

MI-888 is a spiro-oxindole small molecule inhibitor of the MDM2-p53 interaction.

The Solubility Factor
The "Free Base" form of MI-888 is uncharged and highly lipophilic (hydrophobic). Unlike its salt

forms (e.g., MI-888 TFA or HCl), the free base is insoluble in water.
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Operational Consequence: You cannot "wash away" MI-888 free base with water. It will

precipitate, adhere to surfaces, and create persistent contamination hotspots.

Chemical Composition: MI-888 contains halogen atoms (Chlorine and Fluorine).[1] This

dictates its segregation into Halogenated Waste Streams, preventing the contamination of

non-halogenated solvents (which are often incinerated at lower temperatures or recycled).

Property MI-888 Free Base Operational Implication

Solubility (Water) Insoluble

NEVER pour down sink. Water

spreads contamination rather

than cleaning it.

Solubility (Organic) Soluble (DMSO, EtOH)
Use DMSO or Ethanol for

initial solubilization/cleanup.

Halogen Content Contains Cl, F
Must be disposed of as

Halogenated Organic Waste.

Toxicity Cytotoxic / Teratogen
Requires "Double-Bagging"

and incineration.

Pre-Disposal Assessment
Before handling waste, verify the state of the material.

Scenario A: Pure Solid (Expired/Unused Powder)

Classification: P-List equivalent (Acutely Toxic).

Action: Do not solvate.[2] Dispose of as solid hazardous waste.

Scenario B: Stock Solution (e.g., 10mM in DMSO)

Classification: Halogenated Organic Solvent Waste.

Action: Segregate from aqueous waste.

Scenario C: Cell Culture Media (Trace)
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Classification: Aqueous Cytotoxic Waste.

Action: Do not bleach-neutralize (ineffective against stable spiro-oxindoles). Collect in

dedicated carboys.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
For vials containing >3% residual powder.

Containment: Keep the lid tightly closed on the original vial.

Primary Sealing: Place the vial into a clear, sealable zip-lock bag.

Secondary Sealing: Place the bagged vial into a black High-Density Polyethylene (HDPE)

wide-mouth jar or a dedicated "Cytotoxic/Chemotherapy" waste bin.

Labeling: Affix a hazardous waste tag.

Constituents: "MI-888 (MDM2 Inhibitor), Solid."

Hazard Checkbox: Toxic, Carcinogen.[3]

Disposal Path: High-temperature incineration (regulated medical waste incinerator).

Protocol B: Liquid Waste (Stock Solutions)
For MI-888 dissolved in DMSO, Ethanol, or Methanol.

Segregation: Locate the Halogenated Organic Waste carboy.

Why? The Chlorine/Fluorine atoms in MI-888 release acid gases during incineration; this

stream requires scrubbers that non-halogenated streams may not have.

Transfer: Pour the solution into the carboy using a funnel to prevent dripping.

Rinsing: Rinse the empty vial once with DMSO or Ethanol and add this rinse to the waste

carboy.
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Note: Do not rinse with water yet; the compound will precipitate.

Final Wash: Rinse the vial with water (now that the bulk compound is gone) and dispose of

the vial in glass trash (if chemically clean) or sharps bin.

Protocol C: Trace Contaminated Solids
Gloves, pipette tips, tubes.

Collection: Do not use standard trash. Use a yellow "Trace Chemo" or rigid biohazard bin.[4]

Sharps: Any pipette tip used with MI-888 must go into a puncture-resistant sharps container

labeled "Cytotoxic Sharps."

Decontamination of Spills & Glassware
Because MI-888 free base is hydrophobic, standard soap and water are ineffective for the

initial step.

The "Solvent-First" Rule:

Solubilize: Apply Ethanol (70% or higher) or DMSO to the contaminated surface/glassware.

This dissolves the free base.

Absorb: Wipe with absorbent pads. Dispose of pads as Solid Hazardous Waste.

Clean:After the solvent wipe, wash the surface with soap and water to remove residue.

Verification: For high-safety areas, use a UV lamp (if the compound fluoresces, which many

spiro-oxindoles do weakly) or assume the area is clean only after the solvent wash.

Workflow Visualization
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Key Protocol Logic

Identify MI-888 Waste Form
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Figure 1: Decision matrix for MI-888 disposal based on physical state and solvent composition.

Regulatory & Compliance (RCRA/EPA)
While MI-888 may not yet have a specific RCRA "P-code" (like Epinephrine P042), it meets the

criteria for ignitable (if in solvent) and toxic characteristic waste.
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Generator Status: In the US, your facility is likely a "Large Quantity Generator" (LQG) or

"Small Quantity Generator" (SQG). You must adhere to Satellite Accumulation Area (SAA)

rules:

Waste must be stored at or near the point of generation.

Containers must remain closed except when adding waste.

Containers must be compatible with the waste (e.g., HDPE for solids, Glass/Teflon for

solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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